[2-[(4-Fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(furan-2-yl)methanone

• IUPAC Name: [2-[(4-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(furan-2-yl)methanone
• InChI: InChI=1S/C15H13FN2O2S/c16-12-5-3-11(4-6-12)10-21-15-17-7-8-18(15)14(19)13-2-1-9-20-13/h1-6,9H,7-8,10H2
• InChI Key: MDOIIYGQVCFJMK-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=C(C=C2)F)C(=O)C3=CC=CO3
• Molecular Formula: C15H13FN2O2S
• Molecular Weight: 304.3 g/mol

Description

[2-[(4-Fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-(furan-2-yl)methanone is a useful research compound. Its molecular formula is C15H13FN2O2S and its molecular weight is 304.34. The purity is usually 95%.
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Scientific Research Applications

Catalyst and Solvent-Free Synthesis

An efficient approach for the regioselective synthesis of related heterocyclic compounds has been developed, utilizing catalyst- and solvent-free conditions. This method highlights the compound's potential as a strategic intermediate in the preparation of complex molecules through environmentally friendly processes. Theoretical studies, including density functional theory (DFT) calculations, support this synthesis route, demonstrating the compound's utility in facilitating reactions under milder conditions (Moreno-Fuquen et al., 2019).

Aza-Piancatelli Rearrangement

The compound has been implicated in the smooth aza-Piancatelli rearrangement, leading to the synthesis of trans-4,5-disubstituted cyclopentenone derivatives. This process benefits from high selectivity and yields, showcasing the compound's role in the efficient synthesis of cyclopentenone frameworks, which are important in various chemical and pharmaceutical contexts (Reddy et al., 2012).

Microwave-Assisted Synthesis and Biological Evaluation

Innovative microwave irradiation methods have been applied to synthesize novel pyrazoline derivatives, including this compound, showcasing its versatility in producing high yields through environmentally friendly and efficient processes. These compounds have shown promising anti-inflammatory and antibacterial activities, underscoring the compound's potential in the development of new therapeutic agents (Ravula et al., 2016).

In Vitro Cytotoxicity Testing

The compound's derivatives have been synthesized and tested for their cytotoxicity against human cancer cell lines, demonstrating good inhibitory abilities, particularly on Hep-G2 cells. This suggests its potential application in cancer research and therapy development, highlighting the importance of its structure in designing effective anticancer agents (Công et al., 2020).

Fluorination of Fluorophores

Fluorination techniques involving this compound have significantly enhanced photostability and improved spectroscopic properties of fluorophores. This process is crucial for developing novel fluorinated analogs with potential applications in bioimaging and molecular diagnostics (Woydziak et al., 2012).